Cas no 2649016-89-5 (2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene)

• Product Name: 2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene
• CAS No: 2649016-89-5
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 6071984
• PubChem ID: 164643576
• Update Time: 2025-06-08

2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene
• EN300-1866564
• 2649016-89-5

• Inchi： 1S/C8H5FN2O3/c9-8-3-7(11(13)14)2-1-6(8)4-10-5-12/h1-3H,4H2
• InChI Key： HLGKLYKAFOKSMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.02842019g/mol
• Monoisotopic Mass: 196.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene

Comprehensive Overview of 2-Fluoro-1-(isocyanatomethyl)-4-nitrobenzene (CAS No. 2649016-89-5)

2-Fluoro-1-(isocyanatomethyl)-4-nitrobenzene (CAS No. 2649016-89-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique fluoro and nitro functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, which includes an isocyanatomethyl moiety, makes it particularly valuable for the development of novel polymers, coatings, and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and adaptability in various chemical reactions.

In recent years, the demand for 2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene has surged, driven by its applications in high-performance materials and advanced drug discovery. The compound's nitrobenzene backbone, combined with the isocyanate group, allows for efficient cross-linking in polyurethane synthesis, a topic frequently searched in material science forums. Additionally, its fluoro substitution enhances its stability and bioavailability, making it a candidate for targeted drug delivery systems—a hot topic in modern pharmacology. This dual functionality aligns with the growing interest in multifunctional chemical intermediates, as evidenced by rising Google Trends data.

The synthesis of CAS No. 2649016-89-5 typically involves nitration and fluorination steps, followed by the introduction of the isocyanatomethyl group. This process highlights the compound's role in green chemistry initiatives, another trending topic among environmental researchers. Its potential to reduce waste in multi-step syntheses has been discussed in peer-reviewed journals, addressing common search queries like "sustainable chemical synthesis" and "eco-friendly intermediates." Furthermore, the compound's compatibility with automated flow chemistry systems—a frequently asked question in AI-driven research platforms—underscores its relevance in Industry 4.0.

From a commercial perspective, 2-fluoro-1-(isocyanatomethyl)-4-nitrobenzene is often sourced for R&D laboratories and specialty chemical manufacturers. Its nitroaromatic properties are leveraged in UV stabilizers and corrosion inhibitors, addressing search trends related to "advanced material additives." Analytical techniques such as HPLC and NMR are critical for quality control, a detail frequently emphasized in supplier FAQs. The compound's shelf life and storage conditions—common concerns in online forums—are optimized under anhydrous environments, reflecting its sensitivity to moisture.

Looking ahead, the scientific community anticipates broader applications for CAS No. 2649016-89-5, particularly in nanotechnology and bioconjugation. Its isocyanate group's affinity for amine reactions aligns with searches for "click chemistry reagents," while its fluoro component resonates with queries about "PET tracer development." As regulatory frameworks evolve, this compound's non-hazardous profile (compliant with global safety standards) positions it as a sustainable alternative in cutting-edge research—a key point in SEO-optimized content for chemical databases.